Cas no 109299-92-5 (2-Oxazolidinone,3-[(2E)-1-oxo-2-buten-1-yl]-)

• Product Name: 2-Oxazolidinone,3-[(2E)-1-oxo-2-buten-1-yl]-
• CAS No: 109299-92-5
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 175144
• PubChem ID: 5365845
• Update Time: 2025-04-19

2-Oxazolidinone,3-[(2E)-1-oxo-2-buten-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,3-[(2E)-1-oxo-2-buten-1-yl]-
• 3-[(E)-2-Butenoyl]-1,3-oxazolidin-2-one
• NULL
• 3-crotonoyl-1,3-oxazolidin-2-one
• crotonyl oxazolidinone
• 3-[(E)-BUT-2-ENOYL]OXAZOLIDIN-2-ONE
• 109299-92-5
• AKOS027320087
• 3-[(E)-but-2-enoyl]-1,3-oxazolidin-2-one
• Oxazolidin-2-one, N-[(E)-butenoyl]-
• 3-[(2E)-2-Butenoyl]-1,3-oxazolidin-2-one #
• SCHEMBL4806247
• (E)-3-(But-2-enoyl)oxazolidin-2-one
• (e)-3-crotonoyloxazolidin-2-one
• 3-[(E)-but-2-enoyl]-oxazolidin-2-one
• SCHEMBL4806256
• (R)-3-Amino-3-(3-bromo-phenyl)-propionicacid
• 3-[(E)-2-Butenoyl]-1,3-oxazolidin-2-one,99%
• 3-[(E)-2-BUTENOYL]-1,3-OXAZOLIDIN-2-ONE 99%

• MDL： MFCD00800602
• Inchi： 1S/C7H9NO3/c1-2-3-6(9)8-4-5-11-7(8)10/h2-3H,4-5H2,1H3/b3-2+
• InChI Key： PNPVETUIPHVXGI-NSCUHMNNSA-N
• SMILES： O1C(N(C(/C=C/C)=O)CC1)=O

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.3004 (rough estimate)
• Melting Point: 37-41 °C
• Boiling Point: 278.94°C (rough estimate)
• Refractive Index: 1.4688 (estimate)
• PSA: 46.61000
• LogP: 0.47920

2-Oxazolidinone,3-[(2E)-1-oxo-2-buten-1-yl]- Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25